Cas no 498532-04-0 (2H-Pyran-2,4(3H)-dione, 6-[2-(3-fluorophenyl)ethyl]dihydro-, (6S)-)

• Product name: 2H-Pyran-2,4(3H)-dione, 6-[2-(3-fluorophenyl)ethyl]dihydro-, (6S)-
• CAS No: 498532-04-0
• MF: C₁₃H₁₃FO₃
• MW: 236.238927602768
• CID: 1537359

2H-Pyran-2,4(3H)-dione, 6-[2-(3-fluorophenyl)ethyl]dihydro-, (6S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,4(3H)-dione, 6-[2-(3-fluorophenyl)ethyl]dihydro-, (6S)-

• Inchi： 1S/C13H13FO3/c14-10-3-1-2-9(6-10)4-5-12-7-11(15)8-13(16)17-12/h1-3,6,12H,4-5,7-8H2/t12-/m0/s1
• InChI Key： YDIXIEJJNRHTBS-LBPRGKRZSA-N
• SMILES： C1(=O)O[C@@H](CCC2=CC=CC(F)=C2)CC(=O)C1

Computed Properties

• Exact Mass: 236.08489

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 411.1±35.0 °C(Predicted)
• PSA: 43.37
• pka: 10.49±0.40(Predicted)